Cas no 1261915-99-4 (4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid)

• Product Name: 4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid
• CAS No: 1261915-99-4
• MF: C₁₆H₁₃FO₄
• MW: 288.270428419113
• MDL: MFCD18322040
• CID: 2763231
• PubChem ID: 53227870
• Update Time: 2025-04-21

4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261915-99-4
• 4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid, 95%
• 4-(4-ETHOXYCARBONYLPHENYL)-2-FLUOROBENZOIC ACID
• MFCD18322040
• DTXSID10691403
• 4'-(Ethoxycarbonyl)-3-fluoro[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid

• MDL： MFCD18322040
• Inchi： 1S/C16H13FO4/c1-2-21-16(20)11-5-3-10(4-6-11)12-7-8-13(15(18)19)14(17)9-12/h3-9H,2H2,1H3,(H,18,19)
• InChI Key： FGDNWHUSPVCROQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 288.07978705Da
• Monoisotopic Mass: 288.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives